Ethyl(methyl)bis[(trifluoroacetyl)oxy]stannane

• CAS No.: 88524-85-0
• Molecular Formula: C7H8F6O4Sn
• Molecular Weight: 388.84 g/mol
• IUPAC Name: [ethyl-methyl-(2,2,2-trifluoroacetyl)oxystannyl] 2,2,2-trifluoroacetate
• InChI: InChI=1S/2C2HF3O2.C2H5.CH3.Sn/c2*3-2(4,5)1(6)7;1-2;;/h2*(H,6,7);1H2,2H3;1H3;/q;;;;+2/p-2
• InChI Key: ZVPHMPZEDQGFPI-UHFFFAOYSA-L
• Canonical SMILES: CC[Sn](C)(OC(=O)C(F)(F)F)OC(=O)C(F)(F)F

Description

Ethyl(methyl)bis[(trifluoroacetyl)oxy]stannane is a chemical compound with the molecular formula C8H10F6O2Sn. This compound is part of the organotin family, which includes compounds containing tin bonded to carbon. Organotin compounds are widely used in various industrial applications due to their unique chemical properties.

Preparation Methods

The synthesis of Ethyl(methyl)bis[(trifluoroacetyl)oxy]stannane typically involves the reaction of tin(IV) chloride with ethyl and methyl trifluoroacetate in the presence of a suitable solvent. The reaction conditions often require a controlled temperature and an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve scaling up this reaction using continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

Ethyl(methyl)bis[(trifluoroacetyl)oxy]stannane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or osmium tetroxide (OsO4).

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur with nucleophiles such as organolithium or Grignard reagents.

Hydrolysis: The compound can hydrolyze in the presence of water, especially under acidic or basic conditions, leading to the formation of trifluoroacetic acid and corresponding organotin hydroxides.

Scientific Research Applications

Ethyl(methyl)bis[(trifluoroacetyl)oxy]stannane has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-tin bonds.

Biology: The compound is studied for its potential biological activity, including its effects on enzyme inhibition and interaction with biological macromolecules.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in the design of organotin-based pharmaceuticals.

Industry: It is used in the production of polymers, coatings, and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of Ethyl(methyl)bis[(trifluoroacetyl)oxy]stannane involves its interaction with molecular targets such as enzymes and proteins. The trifluoroacetyl groups enhance the compound’s ability to form stable complexes with these targets, leading to inhibition or modulation of their activity. The tin atom plays a crucial role in these interactions, often coordinating with oxygen or nitrogen atoms in the target molecules .

Comparison with Similar Compounds

Ethyl(methyl)bis[(trifluoroacetyl)oxy]stannane can be compared with other organotin compounds such as:

Trimethyltin chloride: Known for its neurotoxic effects and used in research on neurodegenerative diseases.

Tributyltin oxide: Widely used as a biocide in marine antifouling paints but has significant environmental toxicity.

Dibutyltin dilaurate: Commonly used as a catalyst in the production of polyurethane foams and elastomers.

This compound is unique due to its trifluoroacetyl groups, which impart distinct chemical reactivity and potential biological activity .